Cas no 1040664-56-9 (1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

1-[(3-Fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a novel pyridazine-based compound exhibiting potential as a selective kinase inhibitor. Its structural features include a fluorobenzyl group at the N1 position and a 5-methylisoxazole-3-carboxamide moiety at the C3 position, contributing to enhanced target binding affinity and metabolic stability. The compound demonstrates improved pharmacokinetic properties due to the strategic incorporation of the fluorine atom, which modulates electronic effects and lipophilicity. Preliminary studies suggest promising activity against specific kinase targets involved in inflammatory pathways, with the 1,6-dihydropyridazine-6-one core serving as a key pharmacophore for enzyme interaction. The molecule's balanced physicochemical properties (calculated LogP ~2.5, MW 342.3) indicate favorable drug-like characteristics for further development as a therapeutic agent.
1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide structure
1040664-56-9 structure
Product Name:1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
CAS No:1040664-56-9
MF:C16H13FN4O3
MW:328.297826528549
CID:6451057
Update Time:2025-07-02

1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
    • 1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxopyridazine-3-carboxamide
    • Inchi: 1S/C16H13FN4O3/c1-10-7-14(20-24-10)18-16(23)13-5-6-15(22)21(19-13)9-11-3-2-4-12(17)8-11/h2-8H,9H2,1H3,(H,18,20,23)
    • InChI Key: LVKCREWMMUUTSD-UHFFFAOYSA-N
    • SMILES: C1(C(NC2C=C(C)ON=2)=O)=NN(CC2=CC=CC(F)=C2)C(=O)C=C1

1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Pricemore >>

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Additional information on 1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to Compound with CAS No. 1040664-56-9 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1040664-56-9 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. The systematic name of this compound is 1-[(3-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, which provides a detailed insight into its molecular composition and functional groups. This introduction aims to explore the compound's chemical properties, its significance in medicinal chemistry, and its relevance to contemporary research advancements.

The molecular structure of this compound features several key functional groups that contribute to its pharmacological potential. The presence of a 3-fluorophenyl moiety suggests that it may exhibit properties such as metabolic stability and improved binding affinity to biological targets. Additionally, the 5-methyl-1,2-oxazol ring system introduces a heterocyclic framework that is commonly found in bioactive molecules, enhancing its potential for interaction with biological receptors. The 6-oxo-1,6-dihydropyridazine core further contributes to the compound's complexity and diversity, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer and inflammatory disorders. The compound with CAS No. 1040664-56-9 has been investigated for its potential role in modulating biological pathways associated with these conditions. For instance, studies have suggested that the 3-fluorophenyl group may enhance the compound's ability to inhibit specific enzymes involved in tumor growth. Furthermore, the 5-methyl-1,2-oxazol moiety has been shown to interact with certain protein targets, potentially leading to anti-inflammatory effects.

The pharmacokinetic properties of this compound are also of great interest. The structural features present in its molecule contribute to its solubility and bioavailability, which are critical factors for determining its efficacy as a drug candidate. Researchers have been exploring ways to optimize these properties through structural modifications, aiming to enhance the compound's pharmacological profile. This includes investigating the impact of different substituents on its metabolic stability and binding affinity.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The unique combination of functional groups makes it a versatile scaffold for designing molecules that can selectively interact with specific disease-related targets. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against kinases involved in cancer cell proliferation. This aligns with the broader trend in pharmaceutical research towards developing precision medicine approaches that tailor treatments to individual patients' genetic profiles.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, showcasing the expertise required to produce complex molecules like this one. Researchers have employed advanced synthetic techniques to ensure high yields and purity, which are essential for subsequent pharmacological testing. The development of efficient synthetic routes not only facilitates further research but also contributes to the broader field of medicinal chemistry by providing valuable tools for drug discovery.

In conclusion, the compound with CAS No. 1040664-56-9 is a promising candidate for further investigation in pharmaceutical research. Its unique molecular structure, characterized by key functional groups such as the 3-fluorophenyl, 5-methyl-1,2-oxazol, and 6-oxo-1,6-dihydropyridazine, makes it a versatile scaffold for developing novel therapeutic agents. The potential applications in treating diseases such as cancer and inflammatory disorders highlight its significance in contemporary medical research. As synthetic methods continue to evolve, further exploration of this compound's pharmacological properties will undoubtedly lead to new insights and advancements in drug discovery.

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